1-(3-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine

• Molecular Formula: C23H21FN2O3
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 1-[4-(3-fluorobenzoyl)piperazin-1-yl]-2-naphthalen-2-yloxyethanone
• InChI: InChI=1S/C23H21FN2O3/c24-20-7-3-6-19(14-20)23(28)26-12-10-25(11-13-26)22(27)16-29-21-9-8-17-4-1-2-5-18(17)15-21/h1-9,14-15H,10-13,16H2
• InChI Key: BIVMCTGNPNJUDX-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)COC2=CC3=CC=CC=C3C=C2)C(=O)C4=CC(=CC=C4)F

Description

1-(3-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine (FNA) is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FNA is a piperazine derivative that has been synthesized through various methods, and it has shown promising results in various biochemical and physiological studies.

Mechanism of Action

The exact mechanism of action of 1-(3-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine is not fully understood, but it is believed to act on various neurotransmitter systems in the brain, including the cholinergic and dopaminergic systems. 1-(3-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has also been shown to modulate the activity of NMDA receptors, which are involved in learning and memory.
Biochemical and Physiological Effects
Studies have shown that 1-(3-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has a range of biochemical and physiological effects, including reducing oxidative stress and inflammation, improving mitochondrial function, and increasing levels of brain-derived neurotrophic factor (BDNF). 1-(3-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has also been shown to improve cognitive function and reduce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

1-(3-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has several advantages for lab experiments, including its ability to cross the blood-brain barrier and its neuroprotective effects. However, 1-(3-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has limitations, including its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

Future research on 1-(3-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine could focus on its potential therapeutic applications in the treatment of neurological disorders, including Alzheimer's disease, Parkinson's disease, and traumatic brain injury. Further studies could also investigate the molecular mechanisms underlying the neuroprotective effects of 1-(3-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine and its potential interactions with other drugs. Additionally, research could focus on developing more efficient synthesis methods for 1-(3-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine and improving its solubility and bioavailability.

Synthesis Methods

1-(3-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been synthesized through various methods, including the reaction between 1-(3-fluorobenzoyl)piperazine and 2-naphthol in the presence of a base, or through the reaction between 1-(3-fluorobenzoyl)piperazine and 2-naphthylacetic acid in the presence of a coupling agent. The yield of 1-(3-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine varies depending on the method used, and purification is typically necessary to obtain a pure compound.

Scientific Research Applications

1-(3-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders. Studies have shown that 1-(3-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has neuroprotective effects, and it has been shown to improve cognitive function in animal models of Alzheimer's disease and traumatic brain injury. 1-(3-Fluorobenzoyl)-4-[(2-naphthyloxy)acetyl]piperazine has also been studied for its potential anti-inflammatory and analgesic effects.